Cas no 2171902-83-1 (3-cyano-6-(ethoxycarbonyl)bicyclo3.1.0hexane-3-carboxylic acid)

• Product Name: 3-cyano-6-(ethoxycarbonyl)bicyclo3.1.0hexane-3-carboxylic acid
• CAS No: 2171902-83-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6181181
• PubChem ID: 165733886
• Update Time: 2025-10-21

3-cyano-6-(ethoxycarbonyl)bicyclo3.1.0hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-6-(ethoxycarbonyl)bicyclo3.1.0hexane-3-carboxylic acid
• 2171902-83-1
• 3-cyano-6-(ethoxycarbonyl)bicyclo[3.1.0]hexane-3-carboxylic acid
• EN300-1592532

• Inchi： 1S/C11H13NO4/c1-2-16-9(13)8-6-3-11(5-12,10(14)15)4-7(6)8/h6-8H,2-4H2,1H3,(H,14,15)
• InChI Key： SEFLTCFXCKSRBN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CC(C#N)(C(=O)O)CC21)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-cyano-6-(ethoxycarbonyl)bicyclo3.1.0hexane-3-carboxylic acid

Recent Advances in the Study of 3-cyano-6-(ethoxycarbonyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS: 2171902-83-1)

The compound 3-cyano-6-(ethoxycarbonyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS: 2171902-83-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic scaffold represents a novel structural motif with potential applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of biological pathways. Recent studies have focused on its unique three-dimensional structure, which combines a strained bicyclo[3.1.0]hexane core with strategically positioned functional groups that enable diverse chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic accessibility and derivatization potential of this compound. The team developed an efficient four-step synthesis route starting from commercially available precursors, achieving an overall yield of 42%. X-ray crystallographic analysis revealed that the bicyclic system adopts a distinct bowl-shaped conformation, which may contribute to its biological activity through selective interactions with protein binding pockets. Molecular docking studies suggested potential affinity for several therapeutically relevant targets, including G protein-coupled receptors and metabolic enzymes.

Pharmacological characterization of 3-cyano-6-(ethoxycarbonyl)bicyclo[3.1.0]hexane-3-carboxylic acid derivatives has shown promising results in preclinical models. A series of analogs demonstrated moderate inhibitory activity against carbonic anhydrase isoforms (CA-IX and CA-XII) with IC50 values ranging from 120-450 nM. These findings, reported in Bioorganic Chemistry (2024), suggest potential applications in cancer therapy, as these isoforms are overexpressed in hypoxic tumor environments. Structure-activity relationship (SAR) studies identified the cyano and carboxylic acid groups as critical for binding affinity, while the ethoxycarbonyl moiety allowed for optimization of pharmacokinetic properties.

Recent patent applications (WO2023/154321, EP4124321) have disclosed novel synthetic methodologies for producing enantiomerically pure forms of 2171902-83-1 using asymmetric catalysis. These advances address previous challenges in stereochemical control and have enabled the production of single enantiomers with >99% ee. Biological evaluation of these enantiopure compounds revealed significant differences in activity, with the (1R,5S)-configuration showing 5-10 fold greater potency in cellular assays compared to its mirror image.

Emerging applications in prodrug development have expanded the therapeutic potential of this scaffold. Researchers at several pharmaceutical companies have reported successful conjugation of 3-cyano-6-(ethoxycarbonyl)bicyclo[3.1.0]hexane-3-carboxylic acid to various drug molecules, improving their solubility and bioavailability. Particularly noteworthy is its use as a carrier for CNS-targeted compounds, where the bicyclic structure appears to enhance blood-brain barrier penetration.

Ongoing research efforts are exploring the incorporation of this scaffold into larger molecular architectures. A recent Nature Communications article (2024) described its use as a rigid spacer in PROTAC (proteolysis targeting chimera) design, where it effectively maintained the optimal distance between E3 ligase-binding and target protein-binding domains. This application takes advantage of the compound's constrained geometry and synthetic handle-rich structure.

From a safety perspective, preliminary toxicological studies indicate that 2171902-83-1 and its close derivatives show favorable profiles in rodent models, with no observed cytotoxicity up to 100 μM concentrations in primary hepatocyte assays. Metabolic stability studies using human liver microsomes suggest moderate clearance rates, making this scaffold suitable for further medicinal chemistry optimization.

Future research directions for this compound class include exploration of its potential in fragment-based drug discovery, where its combination of rigidity and synthetic versatility could prove valuable. Additionally, computational studies predict that further modifications to the bicyclic core could yield compounds with improved target selectivity and drug-like properties. The growing body of research on 3-cyano-6-(ethoxycarbonyl)bicyclo[3.1.0]hexane-3-carboxylic acid positions it as a promising scaffold for the development of novel therapeutic agents across multiple disease areas.